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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Executive Summary
Diisononyl azelate (DINZ) is increasingly utilized as a plasticizer in polyvinyl chloride (PVC)

and other copolymer matrices, serving as a lower-toxicity alternative to traditional phthalates

like DEHP and DINP. Its application spans medical tubing, pharmaceutical blister packaging,

and food contact films. However, its lipophilic nature drives migration into fatty matrices, posing

potential toxicological risks and regulatory non-compliance.

This Application Note provides a rigorous, field-proven protocol for quantifying DINZ migration.

It synthesizes regulatory standards (EU Regulation 10/2011, USP <661.1>, FDA 21 CFR) with

advanced analytical methodologies (GC-MS). The guide details the transition from migration

simulation to extraction and quantitation, ensuring researchers can validate material safety with

high precision.

Regulatory & Scientific Context
The Molecule and the Matrix

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12657575#bc-rfq
https://www.benchchem.com/product/b12657575/docs?utm_src=pdf-body#application-note-diisononyl-azelate-dinz-migration-testing-in-polymer-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DINZ (CAS: 52408-84-1 / Mixture) is a diester of azelaic acid and isononanol. Unlike

phthalates, which are based on a benzene ring, DINZ utilizes an aliphatic backbone,

theoretically reducing steric hindrance to biodegradation and altering its toxicological profile.

Migration Mechanism: Migration follows Fickian diffusion, governed by the migrant's

molecular weight (

g/mol ), the polymer's free volume, and the partition coefficient (

) between the polymer and the contact phase.

Critical Risk: In aqueous environments, DINZ migration is negligible due to low solubility. The

critical risk lies in contact with lipophilic fluids (IV lipid emulsions, fatty foods, enteral feeding

solutions), where

favors the fluid, accelerating leaching.

Regulatory Landscape
Authority Standard Relevance to DINZ

EU Reg. 10/2011

Azelaic acid (FCM 285) has an

SML of 30 mg/kg. DINZ, as an

ester, requires compliance with

the SMLs of its precursors or

the generic SML (60 mg/kg).

USP <661.1>

Requires "Plastic Materials of

Construction" to be

characterized for extractables.

Plasticizers must be identified

and quantified.[1]

FDA 21 CFR 178.3740
Lists permitted plasticizers in

polymeric substances.

ISO 10993-12/18

Governs sample preparation

and chemical characterization

of medical devices.
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Experimental Design Strategy
Selection of Simulants
To accurately model "worst-case" leaching without destroying the analytical equipment, we

utilize Substitute Fatty Food Simulants as permitted by EU 10/2011. Vegetable oil (Simulant

D2) creates complex matrix interferences for GC-MS; therefore, Isooctane and 95% Ethanol

are preferred for initial compliance testing.

Simulant A (10% Ethanol): Aqueous/Hydrophilic drugs.

Simulant D1 (50% Ethanol): Alcohol-based formulations / Emulsions.

Substitute D2 (Isooctane): Non-polar, fatty matrices (Lipids). Condition: Test conditions must

be adjusted (e.g., 20°C instead of 40°C) due to solvent aggressiveness.

Migration Kinetics & Workflow
The migration process involves three distinct mass transfer steps, visualized below.
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Figure 1: Mass transfer mechanism of DINZ from polymer core to solvent sink.

Detailed Protocol: Migration Assay
Materials & Reagents[2]

Reference Standard: Diisononyl azelate (purity >98%).

Internal Standard (IS): Deuterated Bis(2-ethylhexyl) phthalate (d4-DEHP) or Di-n-octyl

adipate (if not present in sample). Rationale: d4-DEHP mimics the physical behavior of DINZ

without spectral overlap.
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Solvents: HPLC-grade Isooctane, Ethanol, n-Hexane.

Glassware: Class A volumetric flasks, borosilicate migration cells (single-sided contact).

Sample Preparation (ISO 10993-12)
Surface Area Calculation: Determine the Total Surface Area (TSA) of the polymer sample.

Ratio: Maintain a ratio of 6 dm² of surface area per 1 kg (or 1 L) of simulant. This mimics the

EU standard packaging-to-food ratio.

Cutting: Cut polymer films into

sections (2 dm² total surface for double-sided exposure).

Exposure Phase
Immersion: Place the polymer sections into glass migration tubes containing pre-warmed

simulant.

Conditions (Standard Compliance):

Long-term storage:[2] 10 days @ 40°C.[2]

High-temp fill: 2 hours @ 70°C.

Isooctane Substitute: 2 days @ 20°C (Corresponds to 10 days @ 40°C in oil).

Blank: Run a simultaneous blank with simulant only to rule out background contamination.

Detailed Protocol: Analytical Quantitation (GC-MS)
Direct injection of isooctane extracts is possible. Aqueous/ethanolic extracts require Liquid-

Liquid Extraction (LLE).

Extraction (For Aqueous/Ethanolic Simulants)
Transfer 20 mL of migration simulant to a separating funnel.
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Add 100 µL of Internal Standard solution (100 µg/mL).

Add 5 mL n-Hexane. Shake vigorously for 2 minutes.

Allow phases to separate. Collect the upper organic layer.

Repeat extraction twice more. Combine organic layers.

Concentration: Evaporate combined hexane to near dryness under Nitrogen stream at 35°C.

Reconstitution: Reconstitute in 1 mL Isooctane.

GC-MS Parameters
Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm). Non-polar stationary phase is essential for

ester separation.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[3]

Inlet: Splitless mode, 280°C. Injection volume: 1 µL.

Oven Program:

Initial: 60°C (hold 1 min).

Ramp 1: 20°C/min to 220°C.

Ramp 2: 5°C/min to 300°C (hold 5 min).

Total Run Time: ~25 mins.

MS Detection:

Mode: SIM (Selected Ion Monitoring) for quantitation; Scan (50-500 m/z) for identification.

Target Ions (DINZ): m/z 155, 185 (Quant), 200. Note: Azelate esters fragment

characteristically to form acyl ions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mdpi.com/1420-3049/26/24/7640
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Diagram

Migration Simulant
(Post-Exposure)

Add Internal Std
(d4-DEHP)

Liquid-Liquid Extraction
(n-Hexane)

N2 Evaporation
& Reconstitution

GC Separation
(DB-5ms)

MS Detection
(SIM Mode)

Quantitation
(mg/kg)

Click to download full resolution via product page

Figure 2: Analytical workflow from sample extraction to data generation.[3]

Data Analysis & Validation
Calculation of Specific Migration
Calculate the specific migration (
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) using the internal standard method:

Where:

: Migration in mg/dm².

: Peak area of DINZ.

: Peak area of Internal Standard.

: Concentration of IS (mg/mL).

: Final volume of extract (mL).

: Response Factor (derived from calibration curve).

: Surface area in contact (dm²).

Validation Criteria (USP <1225> / ICH Q2)
Parameter Acceptance Criteria

Linearity (R²) > 0.995 (Range: 0.1 – 20 mg/L)

Recovery 80% – 120% (Spiked simulants)

Precision (RSD) < 5% (n=6 injections)

LOD / LOQ LOD < 0.05 mg/kg; LOQ < 0.1 mg/kg

Troubleshooting & Best Practices
Ghost Peaks: Plasticizers are ubiquitous in lab environments. Use glass-only storage for

solvents. Bake out GC inlet liners and septa regularly.

Emulsions: When extracting from Simulant D1 (50% Ethanol), emulsions may form. Break

them by adding a pinch of NaCl or centrifuging at 3000 rpm.

Carryover: DINZ has a high boiling point.[4] Ensure the final bake-out step of the GC oven

(300°C) is sufficient to elute all high-MW residues. Run a solvent blank between high-

concentration samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dinz-migration-testing-in-polymer-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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